Cas no 455299-19-1 (2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-)

2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro- structure
455299-19-1 structure
Product Name:2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-
CAS No:455299-19-1
MF:C14H20N2S
MW:248.387001991272
CID:2639385
Update Time:2025-03-26

2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-
    • Inchi: 1S/C14H20N2S/c1-2-3-9-15-14(17)16-10-8-12-6-4-5-7-13(12)11-16/h4-7H,2-3,8-11H2,1H3,(H,15,17)
    • InChI Key: ZRWVEGNWRBKICK-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)CCN1C(NCCCC)=S

Experimental Properties

  • Density: 1.105±0.06 g/cm3(Predicted)
  • Boiling Point: 366.3±52.0 °C(Predicted)
  • pka: 15.22±0.20(Predicted)
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